Cas no 1568179-08-7 ((3S)-3-amino-N,N-dimethylpyrrolidine-1-carboxamide)

• Product Name: (3S)-3-amino-N,N-dimethylpyrrolidine-1-carboxamide
• CAS No: 1568179-08-7
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• MDL: MFCD24174367
• CID: 4760792
• PubChem ID: 67498266
• Update Time: 2025-05-26

(3S)-3-amino-N,N-dimethylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-N,N-dimethylpyrrolidine-1-carboxamide
• (3S)-3-amino-N,N-dimethylpyrrolidine-1-carboxamide

• MDL： MFCD24174367
• Inchi： 1S/C7H15N3O/c1-9(2)7(11)10-4-3-6(8)5-10/h6H,3-5,8H2,1-2H3/t6-/m0/s1
• InChI Key： WAKDYASVWVWGLD-LURJTMIESA-N
• SMILES： O=C(N(C)C)N1CC[C@@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• XLogP3: -1
• Topological Polar Surface Area: 49.6

Additional information on (3S)-3-amino-N,N-dimethylpyrrolidine-1-carboxamide

Compound CAS No. 1568179-08-7: (3S)-3-amino-N,N-dimethylpyrrolidine-1-carboxamide

The compound with CAS No. 1568179-08-7, known as (3S)-3-amino-N,N-dimethylpyrrolidine-1-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their versatile applications in drug design and material science.

Pyrrolidine derivatives have been extensively researched for their potential as building blocks in the synthesis of bioactive compounds. The (3S)-configuration of this compound adds a layer of stereochemical complexity, making it particularly interesting for enantioselective synthesis and asymmetric catalysis. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such molecules, underscoring the significance of this compound in drug discovery.

One of the key features of (3S)-3-amino-N,N-dimethylpyrrolidine-1-carboxamide is its ability to act as a versatile intermediate in organic synthesis. The presence of both an amino group and a carboxamide group provides multiple sites for functionalization, enabling chemists to explore a wide range of reactions such as alkylation, acylation, and coupling reactions. This versatility has made it a valuable tool in the construction of complex molecular architectures.

Recent advancements in asymmetric catalysis have further enhanced the utility of this compound. For instance, researchers have employed it as a chiral ligand in transition-metal-catalyzed reactions, demonstrating its potential in enantioselective synthesis. These findings align with the broader trend in organic chemistry toward greener and more efficient synthetic methods.

In addition to its synthetic applications, (3S)-3-amino-N,N-dimethylpyrrolidine-1-carboxamide has shown promise in biological systems. Studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes, making it a candidate for further exploration in drug development. Its unique structure allows for interactions with biological targets, providing a foundation for future research into its therapeutic potential.

The synthesis of this compound typically involves multi-step processes that combine principles from stereochemistry and catalysis. One common approach involves the use of chiral auxiliaries or organocatalysts to achieve high enantiomeric excess during key steps. These methods not only ensure the desired stereochemistry but also contribute to the overall efficiency of the synthesis.

From an analytical standpoint, (3S)-3-amino-N,N-dimethylpyrrolidine-1-carboxamide can be characterized using a variety of techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide critical insights into its molecular structure and stereochemistry, which are essential for understanding its properties and behavior in different chemical environments.

In conclusion, (3S)-3-amino-N,N-dimethylpyrrolidine-1-carboxamide stands out as a significant molecule with diverse applications across organic chemistry and pharmacology. Its unique structure, stereochemical properties, and functional versatility make it an invaluable tool for researchers seeking to explore new frontiers in drug design and material science.